2-methyl-5-(2H-1,2,3-triazol-2-yl)benzaldehyde
Cat. No. B8590659
M. Wt: 187.20 g/mol
InChI Key: CGQWEWPPQUFJPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08530648B2
Procedure details
The title compound was synthesized in analogy to the procedure described for building block K49 from 5-iodo-2-methylbenzaldehyde [65874-26-2] and 1H-1,2,3-triazole.
Name
Identifiers
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REACTION_CXSMILES
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I[C:2]1[CH:3]=[CH:4][C:5]([CH3:10])=[C:6]([CH:9]=1)[CH:7]=[O:8].[NH:11]1[CH:15]=[CH:14][N:13]=[N:12]1>>[CH3:10][C:5]1[CH:4]=[CH:3][C:2]([N:12]2[N:13]=[CH:14][CH:15]=[N:11]2)=[CH:9][C:6]=1[CH:7]=[O:8]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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IC=1C=CC(=C(C=O)C1)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1N=NC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1=C(C=O)C=C(C=C1)N1N=CC=N1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
